Cas no 22389-94-2 (4(1H)-Pyrimidinone, 5-butyl-2,3-dihydro-2-thioxo-)

• Product Name: 4(1H)-Pyrimidinone, 5-butyl-2,3-dihydro-2-thioxo-
• CAS No: 22389-94-2
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 3914213
• PubChem ID: 13330679
• Update Time: 2025-05-23

4(1H)-Pyrimidinone, 5-butyl-2,3-dihydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 5-butyl-2,3-dihydro-2-thioxo-
• 5-butyl-2,3-dihydro-2-thioxo-4(1H)-pyrimidinone
• 22389-94-2
• SCHEMBL10983716
• DTXSID70873581
• 5-Butyl-2-thiouracil
• ADIYSJAIOVUVLG-UHFFFAOYSA-N

• Inchi： 1S/C8H12N2OS/c1-2-3-4-6-5-9-8(12)10-7(6)11/h5H,2-4H2,1H3,(H2,9,10,11,12)
• InChI Key： ADIYSJAIOVUVLG-UHFFFAOYSA-N
• SMILES： C1(=S)NC=C(CCCC)C(=O)N1

Computed Properties

• Exact Mass: 184.06703418Da
• Monoisotopic Mass: 184.06703418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.2Ų

Additional information on 4(1H)-Pyrimidinone, 5-butyl-2,3-dihydro-2-thioxo-

4(1H)-Pyrimidinone, 5-butyl-2,3-dihydro-2-thioxo (CAS No. 22389-94-2)

The compound 4(1H)-Pyrimidinone, 5-butyl-2,3-dihydro-2-thioxo (CAS No. 22389-94-2) is a significant organic compound with a unique chemical structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of pyrimidinones, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms and one oxygen atom. The presence of the thioxo group (C=S) in the structure introduces additional functional diversity, making it a versatile molecule for research and development.

Chemical Structure and Properties

The molecular formula of 4(1H)-Pyrimidinone, 5-butyl-2,3-dihydro-2-thioxo is C10H16N2OS. Its molecular weight is approximately 196.3 g/mol. The compound features a pyrimidinone ring system with a butyl substituent at position 5 and a thioxo group at position 2. This arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and potential applications.

Synthesis and Applications

The synthesis of 4(1H)-Pyrimidinone, 5-butyl-2,3-dihydro-2-thioxo involves various methodologies, including condensation reactions and cyclization processes. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield. The compound has been employed in the development of novel materials, such as coordination polymers and metal-organic frameworks (MOFs), due to its ability to act as a versatile ligand.

Biological Activity and Drug Development

Research into 4(1H)-Pyrimidinone, 5-butyl-2,3-dihydro-2-thioxo has revealed promising biological activities, particularly in the context of anti-inflammatory and anticancer properties. A study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition against certain kinases involved in cancer progression. Additionally, its thioxo group contributes to its ability to act as a potential protease inhibitor, opening avenues for drug discovery.

Environmental Impact and Sustainability

The environmental impact of 4(1H)-Pyrimidinone, 5-butyl-2,3-dihydro-2-thioxo has been a topic of interest in recent years. Studies have shown that the compound exhibits biodegradability under specific conditions, making it a candidate for sustainable chemical processes. Its application in green chemistry has been explored in the context of catalytic reactions and waste management systems.

Recent Research Advances

Recent advancements in the study of 4(1H)-Pyrimidinone, 5-butyl-2,3-dihydro-2-thioxo include its use as a building block for advanced materials such as graphene oxide composites. Researchers have reported enhanced mechanical and electrical properties when this compound is incorporated into nanomaterials. Furthermore, its role in bioimaging applications has been investigated, with promising results in fluorescence-based sensing technologies.

Conclusion

In conclusion, 4(1H)-Pyrimidinone, 5-butyl-2,3-dihydro-2-thioxo (CAS No. 22389-94-) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool in drug development, materials science, and sustainable chemistry. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing technological and medical innovations.